2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

Specification

• Molecular Formula: C18H17Cl2N5O2S
• Molecular Weight: 438.3 g/mol
• IUPAC Name: 2-[[4-amino-5-(2,4-dichlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C18H17Cl2N5O2S/c1-2-27-13-6-4-12(5-7-13)22-16(26)10-28-18-24-23-17(25(18)21)14-8-3-11(19)9-15(14)20/h3-9H,2,10,21H2,1H3,(H,22,26)
• Standard InChI Key: QTPWGIYIFLVNFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=C(C=C(C=C3)Cl)Cl

Introduction

The compound 2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide is a complex organic molecule belonging to the class of triazole derivatives. It features a unique combination of functional groups, including a triazole ring, an amide linkage, and halogenated aromatic rings, which contribute to its potential biological activities.

Synthesis

The synthesis of 2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide typically involves multiple steps:

• Formation of the Triazole Ring: This involves the reaction of 2,4-dichlorophenylhydrazine with carbon disulfide and potassium hydroxide to form a dithiocarbazate intermediate, which is then cyclized with hydrazine hydrate.

• Coupling with 4-Ethoxyphenyl Isocyanate: The triazole derivative is reacted with 4-ethoxyphenyl isocyanate to form the desired acetamide compound.

Chemical Reactions

This compound can undergo various chemical reactions typical for amides and triazoles, including:

• Oxidation: Using oxidizing agents like hydrogen peroxide.

• Reduction: Using reducing agents such as sodium borohydride.

• Substitution: Involving nucleophilic substitution reactions.

Biological Activities

Triazole derivatives are known for their diverse pharmacological properties, including antifungal, antibacterial, and potential anticancer activities. The specific biological activities of 2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide would depend on its ability to interact with biological targets, such as enzymes or receptors.

Safety and Handling

Similar compounds have been reported to cause skin and eye irritation. Therefore, handling this compound requires appropriate protective measures.

Data Table: Comparison of Similar Triazole Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activities
2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-mesitylethanone	C$_{19}$H$_{18}$Cl$_2$N$_4$OS	421.34	Potential antimicrobial
2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide	C$_{18}$H$_{17}$Cl$_2$N$_5$OS	424.3	Antimicrobial, anticancer
2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide	C$_{17}$H$_{11}$Cl$_3$F$_3$N$_5$OS	496.7	Antimicrobial, anticancer